Cas no 70109-76-1 (Naphthalene, 1-iodo-7-methyl-)

• Product Name: Naphthalene, 1-iodo-7-methyl-
• CAS No: 70109-76-1
• MF: C₁₁H₉I
• MW: 268.093635320663
• CID: 1741270
• PubChem ID: 12476052
• Update Time: 2025-10-16

Naphthalene, 1-iodo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-iodo-7-methyl-
• 1-iodo-7-methylnaphthalene
• SCHEMBL15703534
• DTXSID70499705
• DB-083809
• 70109-76-1

• Inchi： 1S/C11H9I/c1-8-5-6-9-3-2-4-11(12)10(9)7-8/h2-7H,1H3
• InChI Key： RYYURXRXGCCPOP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 267.97447
• Monoisotopic Mass: 267.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 1-iodo-7-methyl-

Introduction to Naphthalene, 1-iodo-7-methyl- (CAS No. 70109-76-1)

Naphthalene, 1-iodo-7-methyl-, with the chemical formula C₁₀H₇I, is a halogenated derivative of naphthalene that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 70109-76-1, serves as a versatile intermediate in the development of various chemical applications, particularly in medicinal chemistry and materials science. Its structural properties, characterized by the presence of an iodine substituent at the 1-position and a methyl group at the 7-position, make it a valuable building block for synthesizing more complex molecules.

The synthesis of Naphthalene, 1-iodo-7-methyl- typically involves the iodination of methyl-substituted naphthalenes, followed by purification to achieve high chemical purity. The introduction of the iodine atom at the 1-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, Naphthalene, 1-iodo-7-methyl- has been explored in the development of novel therapeutic agents. Its ability to undergo selective transformations makes it an attractive candidate for drug discovery programs. For instance, researchers have utilized this compound to synthesize derivatives with potential anticancer properties. The iodine moiety facilitates palladium-catalyzed reactions, enabling the introduction of diverse functional groups that can modulate biological activity. This flexibility has led to the identification of several promising lead compounds that are currently undergoing further investigation.

The pharmaceutical industry has also leveraged Naphthalene, 1-iodo-7-methyl- in the creation of advanced materials. Its aromatic structure and halogen substituents contribute to its utility in organic electronics and optoelectronic devices. Specifically, derivatives of this compound have been incorporated into organic light-emitting diodes (OLEDs) and photovoltaic cells due to their electron-withdrawing properties and ability to form stable conjugated systems. These applications highlight the compound's broad utility beyond traditional medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the accessibility and scalability of Naphthalene, 1-iodo-7-methyl-. Catalytic processes have been developed to improve yields and reduce byproduct formation, making it more cost-effective for industrial applications. Additionally, green chemistry principles have been integrated into its synthesis, minimizing hazardous waste and improving environmental sustainability. Such innovations underscore the compound's importance in modern chemical research.

The role of Naphthalene, 1-iodo-7-methyl- in academic research continues to expand. Its structural motif is frequently employed in studying molecular interactions and developing new synthetic strategies. For example, computational studies have been conducted to understand how its electronic properties influence reactivity in various chemical transformations. These insights not only advance fundamental knowledge but also guide the design of more efficient synthetic routes.

In conclusion, Naphthalene, 1-iodo-7-methyl- (CAS No. 70109-76-1) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material engineering. As research progresses, its utility is expected to grow further, driven by ongoing innovations in synthetic chemistry and interdisciplinary collaborations.